Cas no 1361859-10-0 (Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate)

• Product Name: Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate
• CAS No: 1361859-10-0
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4798909
• Update Time: 2025-10-21

Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate

• Inchi： 1S/C13H10Cl2N2O2/c1-19-13(18)12-10(16)2-3-11(17-12)7-4-8(14)6-9(15)5-7/h2-6H,16H2,1H3
• InChI Key： MIZGSQQJGNXFTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(=O)OC)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 3.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate

Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate (CAS No. 1361859-10-0): A Comprehensive Overview

Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate, identified by the CAS registry number 1361859-10-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The structure of Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate features a picolinic acid backbone with specific substituents that confer unique chemical and biological properties.

The synthesis of Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, making it more sustainable and cost-effective.

One of the most notable aspects of Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate is its potential as a precursor in drug design. The compound's structure allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For instance, studies have shown that certain analogs exhibit potent anti-tumor activity by targeting specific oncogenic pathways. Additionally, the compound has been investigated for its role in anti-inflammatory and neuroprotective therapies, demonstrating promising results in preclinical models.

The pharmacokinetic properties of Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate have been thoroughly examined in recent studies. These investigations reveal that the compound exhibits favorable absorption profiles and metabolic stability, which are critical factors for its potential use as an orally administered drug. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with various biological targets, providing valuable insights into its mechanism of action.

In terms of applications beyond pharmacology, Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate has shown promise in materials science. Its ability to coordinate with metal ions makes it a candidate for the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold potential applications in catalysis, gas storage, and sensing technologies.

Recent research has also focused on the environmental impact of Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate. Studies indicate that the compound undergoes efficient biodegradation under aerobic conditions, minimizing its ecological footprint. This finding is particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, Methyl 3-amino-6-(3,5-dichlorophenyl)picolinate (CAS No. 1361859-10-0) stands as a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and biological evaluations, positions it as a valuable tool in contemporary scientific research. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly significant role in both academic and industrial settings.